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Introduction
Farnesal, an acyclic sesquiterpenoid aldehyde, is a volatile organic compound found in various

plant essential oils. It is closely related to the more widely studied sesquiterpene alcohol,

farnesol, from which it can be formed through oxidation. Farnesal contributes to the

characteristic aroma of many plants and is of growing interest to researchers in the fields of

phytochemistry, pharmacology, and drug development due to its potential biological activities.

This technical guide provides an in-depth overview of the discovery, biosynthesis, and

analytical methodologies for farnesal in plant essential oils, with a focus on providing practical

information for laboratory applications.

Discovery and Presence in Plant Essential Oils
The history of farnesal is intrinsically linked to its alcohol precursor, farnesol. Farnesol was first

identified around 1900-1905 from the flowers of the Farnese acacia tree, Vachellia farnesiana,

from which it derives its name.[1][2] While the initial discovery of farnesal in plants is not as

well-documented, it has been identified as a constituent of various essential oils, often

alongside farnesol.

Farnesal has been reported in the essential oil of Polygonum minus (also known as kesum), a

herb cultivated in the northeast of Malaysia for its aromatic leaves.[3] It is also found in other

aromatic plants, and its presence is often associated with the oxidation of farnesol. The
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following table summarizes the known presence of farnesal and its precursor, farnesol, in a

selection of plant essential oils.

Table 1: Presence of Farnesal and Farnesol in Select Plant Essential Oils

Plant Species Plant Part Compound Concentration Reference(s)

Polygonum

minus
Leaves Farnesal 0.030 mg/mL [3]

Vachellia

farnesiana
Flowers Farnesol Major constituent [1][2]

Cymbopogon

spp.

(Lemongrass)

Leaves Farnesol Present [4]

Rosa spp.

(Rose)
Flowers Farnesol Present [4]

Matricaria

chamomilla

(Chamomile)

Flowers Farnesol Present [4]

Citrus spp. Peel Farnesal Trace amounts [5]

Biosynthesis of Farnesal Precursors
Farnesal is derived from the isoprenoid biosynthetic pathway, a fundamental metabolic

pathway in plants responsible for the synthesis of a vast array of compounds, including

terpenes. The direct precursor to farnesal is farnesol, which is synthesized from farnesyl

pyrophosphate (FPP). The following diagram illustrates the core biosynthetic pathway leading

to FPP.
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Caption: Biosynthesis of farnesyl pyrophosphate (FPP), the precursor to farnesol and farnesal.

Proposed Signaling Pathway Involving Farnesol and
Abscisic Acid (ABA)
While a specific signaling pathway for farnesal in plants has not been fully elucidated, there is

evidence for the involvement of its precursor, farnesol, in plant signaling, particularly in relation

to the phytohormone abscisic acid (ABA). Loss-of-function mutations in the farnesol kinase

(FOLK) gene in Arabidopsis lead to enhanced sensitivity to ABA, suggesting that farnesol

metabolism plays a role in negatively regulating ABA signaling.[6] The following diagram

proposes a simplified signaling pathway based on this relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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